Cas no 648449-80-3 (2,4-Thiazolidinedione, 5-(6-quinolinylmethylene)-)

• Product name: 2,4-Thiazolidinedione, 5-(6-quinolinylmethylene)-
• CAS No: 648449-80-3
• MF: C₁₃H₈N₂O₂S
• MW: 256.27982
• CID: 414112
• PubChem ID: 56946941

2,4-Thiazolidinedione, 5-(6-quinolinylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-(6-quinolinylmethylene)-
• 5-(quinolin-6-ylmethylidene)-1,3-thiazolidine-2,4-dione
• 5-Quinolin-6-ylmethylene-thiazolidine-2,4-dione
• DTXSID60718937
• CBNBVOIOQAFDLQ-UHFFFAOYSA-N
• SCHEMBL2882802
• 5-[(Quinolin-6-yl)methylidene]-1,3-thiazolidine-2,4-dione
• 648449-80-3
• HMS3401K17

• Inchi： InChI=1S/C13H8N2O2S/c16-12-11(18-13(17)15-12)7-8-3-4-10-9(6-8)2-1-5-14-10/h1-7H,(H,15,16,17)
• InChI Key： CBNBVOIOQAFDLQ-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=C2)C=C3C(=O)NC(=O)S3)N=C1

Computed Properties

• Exact Mass: 256.03064868g/mol
• Monoisotopic Mass: 256.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 84.4Ų